Cas no 111128-30-4 ((2Z,8E,10E)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol, 14-Acetate)

• Product Name: (2Z,8E,10E)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol, 14-Acetate
• CAS No: 111128-30-4
• MF: C₁₉H₂₄O₃
• MW: 300.392066001892
• CID: 156574
• PubChem ID: 6435768
• Update Time: 2025-05-30

(2Z,8E,10E)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol, 14-Acetate Chemical and Physical Properties

Names and Identifiers

• 2,8,10-Heptadecatriene-4,6-diyne-1,14-diol,14-acetate, (2Z,8E,10E)-
• [(7E,9E,15Z)-17-hydroxyheptadeca-7,9,15-trien-11,13-diyn-4-yl] acetate
• 14-acetoxybupleurotoxin
• (4E,6E,12Z)-14-hydroxy-1-propyltetradeca-4,6,12-triene-8,10-diyn-1-yl acetate
• 14-Acetoxy-bupleurynol
• 14-Carbonyl-bupleurynol
• 2,8,10-Heptadecatriene-4,6-diyne-1,14-diol, 14-acetate, (Z,E,E)-
• Acetylbupleurotoxin
• (7E,9E,15Z)-17-HYDROXYHEPTADECA-7,9,15-TRIEN-11,13-DIYN-4-YL ACETATE
• 111128-30-4
• (2Z,8E,10E)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol, 14-Acetate

• Inchi： 1S/C19H24O3/c1-3-15-19(22-18(2)21)16-13-11-9-7-5-4-6-8-10-12-14-17-20/h5,7,9,11-12,14,19-20H,3,13,15-17H2,1-2H3/b7-5+,11-9+,14-12-
• InChI Key： SFZVRHWQKJMBGD-XHWFXLNJSA-N
• SMILES： O(C(C)=O)C(CC/C=C/C=C/C#CC#C/C=C\CO)CCC

Computed Properties

• Exact Mass: 300.172545
• Monoisotopic Mass: 300.172545
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 4

Experimental Properties

• Density: 1.032
• Boiling Point: 451.7°Cat760mmHg
• Flash Point: 180°C
• Refractive Index: 1.527

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols

Additional information on (2Z,8E,10E)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol, 14-Acetate

Recent Advances in the Study of (2Z,8E,10E)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol, 14-Acetate (CAS: 111128-30-4): A Promising Bioactive Compound

The compound (2Z,8E,10E)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol, 14-Acetate (CAS: 111128-30-4) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This polyacetylene derivative, isolated from various plant species, exhibits a range of pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial effects. The present research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have demonstrated that (2Z,8E,10E)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol, 14-Acetate exerts potent anti-inflammatory effects through the modulation of NF-κB and MAPK signaling pathways. A 2023 study published in the Journal of Natural Products revealed that this compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages, with an IC50 value of 3.2 μM. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

In the field of oncology, research has uncovered the compound's remarkable anticancer properties. A recent investigation published in Bioorganic Chemistry (2024) demonstrated that (2Z,8E,10E)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol, 14-Acetate induces apoptosis in various cancer cell lines, including A549 (lung cancer) and MCF-7 (breast cancer), through the activation of caspase-3 and PARP cleavage. The compound showed selective cytotoxicity towards cancer cells while exhibiting minimal effects on normal cells, highlighting its potential as a targeted therapeutic agent.

The antimicrobial potential of this compound has also been extensively studied. A 2024 report in Phytochemistry Letters described its significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy studies.

From a chemical perspective, recent advances in the synthesis of (2Z,8E,10E)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol, 14-Acetate have been reported. A 2023 study in Organic Letters presented an efficient synthetic route with improved yield (72%) and stereoselectivity, overcoming previous challenges in the preparation of this structurally complex molecule. This development is particularly significant for enabling further structure-activity relationship studies and potential drug development efforts.

Pharmacokinetic studies published in the European Journal of Pharmaceutical Sciences (2024) have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. While the compound demonstrates good membrane permeability in Caco-2 cell models, its metabolic stability remains a challenge, with rapid glucuronidation observed in liver microsome assays. These findings underscore the need for structural modifications to improve its pharmacokinetic profile for therapeutic applications.

In conclusion, (2Z,8E,10E)-2,8,10-Heptadecatriene-4,6-diyne-1,14-diol, 14-Acetate (CAS: 111128-30-4) represents a promising bioactive compound with diverse pharmacological activities. Recent research has significantly advanced our understanding of its biological effects, mechanisms of action, and synthetic accessibility. Future studies should focus on structural optimization to enhance metabolic stability and further elucidate its molecular targets for potential therapeutic development in inflammation, cancer, and infectious diseases.